Cas no 2408972-64-3 (4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine hydrochloride)

• Product Name: 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine hydrochloride
• CAS No: 2408972-64-3
• MF: C₅H₇BrClF₂N₃
• MW: 262.48298573494
• CID: 5937876
• PubChem ID: 165676843
• Update Time: 2025-10-28

4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2408972-64-3
• 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine hydrochloride
• Z4134791321
• EN300-7494035

• Inchi： 1S/C5H6BrF2N3.ClH/c6-3-1-10-11(5(3)9)2-4(7)8;/h1,4H,2,9H2;1H
• InChI Key： GHOWJIJAENMZTL-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1N)CC(F)F.Cl

Computed Properties

• Exact Mass: 260.94799g/mol
• Monoisotopic Mass: 260.94799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine hydrochloride

Introduction to 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine hydrochloride (CAS No. 2408972-64-3)

4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2408972-64-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine substituent and a 2,2-difluoroethyl group, contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and drug development.

The< strong>pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of halogen atoms, such as bromine and fluorine, into the pyrazole ring can modulate its electronic properties and enhance its binding affinity to biological targets. In particular, the< strong>4-bromo substituent at the 4-position of the pyrazole ring can serve as a handle for further functionalization via cross-coupling reactions, while the< strong>1-(2,2-difluoroethyl) side chain introduces additional fluorine atoms that can improve metabolic stability and pharmacokinetic profiles.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for in vitro and in vivo studies. This property is particularly important for pharmaceutical applications, where drug solubility is a critical factor in determining bioavailability and therapeutic efficacy. The< strong>1H-pyrazol-5-amine moiety provides a basic nitrogen that can interact with acidic or positively charged residues on biological targets, potentially facilitating the development of novel small-molecule drugs.

In recent years, there has been growing interest in the development of< strong>pyrazole derivatives as lead compounds for drug discovery. Several studies have demonstrated the potential of these compounds in treating various diseases, including cancer, inflammation, and infectious diseases. The< strong>brominated pyrazoles, in particular, have been extensively studied due to their ability to undergo palladium-catalyzed cross-coupling reactions with aryl halides or organometallic reagents, allowing for the construction of more complex molecular architectures.

The< strong>fluorinated pyrazoles, such as those containing difluoroethyl groups, have also been explored for their unique pharmacological properties. Fluorine atoms are known to influence drug metabolism by affecting enzyme kinetics and binding interactions with biological targets. For instance, fluorine substitution can increase lipophilicity and reduce metabolic clearance, leading to improved drug efficacy and duration of action. The combination of bromine and fluorine substituents in< strong>4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine hydrochloride makes it an attractive candidate for further investigation.

The synthesis of< strong>4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine hydrochloride involves multiple steps that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a brominated pyrazole precursor followed by functionalization with a 2,2-difluoroethyl group via nucleophilic substitution or metal-catalyzed coupling reactions. The final step involves converting the free base into its hydrochloride salt to improve solubility.

In terms of biological activity,< strong>4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine hydrochloride has shown promising results in preclinical studies. Initial experiments have revealed that this compound exhibits inhibitory activity against several enzymes and receptors involved in cancer progression. For example, it has been found to inhibit tyrosine kinases that are overexpressed in various solid tumors. Additionally, it demonstrates anti-inflammatory effects by modulating cytokine production and immune cell function.

The< strong>difluoroethyl side chain plays a crucial role in enhancing the bioactivity of this compound by improving its binding affinity to target proteins. Fluorine atoms can engage in hydrogen bonding or van der Waals interactions with amino acid residues in the active site of enzymes or receptors. This interaction can lead to increased potency and selectivity compared to non-fluorinated analogs.

The< strong>bromine atom at the 4-position of the pyrazole ring provides another opportunity for further derivatization. It can be used as a coupling partner in Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions to introduce aryl or heteroaryl groups into the molecule. Such modifications can expand the chemical space explored by medicinal chemists and potentially lead to new drug candidates with improved pharmacological profiles.

Ongoing research is focused on exploring the structure-activity relationships (SAR) of< strong>pyrazole derivatives. By systematically varying substituents such as bromine and fluorine atoms on different positions of the pyrazole ring, researchers aim to identify novel scaffolds with enhanced potency and reduced toxicity. Computational modeling techniques are also being employed to predict binding affinities and optimize molecular structures before experimental synthesis.

The development of< strong>4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine hydrochloride as a therapeutic agent is still in its early stages; however， preliminary findings suggest that it has significant potential as an antitumor agent or anti-inflammatory drug. Further preclinical studies are necessary to evaluate its safety profile， pharmacokinetics，and long-term efficacy before it can be considered for clinical trials.

In conclusion， 4-bromo-1-(2， 2-difluoroethyl)-1H-pyrazol -5 -amine hydrochloride (CAS No． 2408972 -64 -3) is a promising compound with unique structural features that make it an attractive candidate for drug discovery． Its combination of bromine， fluorine，and amine functionalities provides multiple opportunities for further chemical modification． As research continues， this compound may emerge as a valuable tool in developing new therapies for various diseases．